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Compound of Interest

Compound Name:
N-(4-Methyl-1-

piperazinyl)acetamide

CAS No.: 34924-88-4

Cat. No.: B12796504

Get Quote

Executive Summary
This technical guide provides a comprehensive physicochemical profile of N-(4-Methyl-1-
piperazinyl)acetamide, chemically identified as 1-Acetyl-4-methylpiperazine (CAS: 13889-98-

0). This compound serves as a critical pharmacophore in the design of Proteolysis Targeting

Chimeras (PROTACs) and is a known metabolite and intermediate in the synthesis of

piperazine-based therapeutics, including Rifampin and Nintedanib.

Critical Nomenclature Note: While often referred to as "N-(4-Methyl-1-piperazinyl)acetamide"

in legacy literature, the IUPAC designation 1-(4-methylpiperazin-1-yl)ethanone is preferred to

distinguish it from hydrazine derivatives. This guide focuses on the amide-linked piperazine

core, characterized by a single basic center at the N4 position.

Physicochemical Data Profile
The following data aggregates experimental values and high-confidence predictive models

essential for formulation and pharmacokinetic modeling.
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Property Value Source/Method

CAS Number 13889-98-0 Chemical Abstracts Service

Molecular Weight 142.20 g/mol Calculated

pKa (Experimental) 7.06 ± 0.10 Potentiometric Titration [1]

pKa (Base)
~9.0 (Reference: 1-

Methylpiperazine)

Comparative Structural

Analysis

LogP (Octanol/Water) -0.24 to 0.01
Consensus Prediction / HPLC

[2]

Solubility (Water) > 200 g/L (Highly Soluble) Experimental (20°C)

Melting Point 31 – 34 °C
Experimental (Low-melting

solid)

Boiling Point 127 °C Experimental

Appearance
Colorless to pale yellow

liquid/solid
Visual Inspection

Density 1.075 g/mL Experimental

Analyst Insight: The pKa of 7.06 is significantly lower than that of N-methylpiperazine (~9.0).

This shift is driven by the electron-withdrawing effect of the acetyl group at N1, which reduces

the electron density available for protonation at the distal N4 nitrogen. This modulation is

advantageous in drug design, allowing for improved membrane permeability at physiological

pH (7.[1]4) compared to more basic analogs.

Ionization Behavior & Structural Mechanism
Understanding the ionization state is paramount for predicting solubility and membrane

transport. The molecule contains two nitrogen atoms:[2][3]

N1 (Amide Nitrogen): Non-basic due to resonance delocalization with the carbonyl group.[1]

N4 (Tertiary Amine): The sole protonation site.[1]
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Diagram 1: Protonation Equilibrium & Species
Distribution
The following diagram illustrates the equilibrium between the neutral and cationic forms,

governed by the pKa of 7.06.
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Caption: Equilibrium shift at physiological pH. At pH 7.4, approximately 68% of the compound

exists in the neutral, membrane-permeable form.

Experimental Methodologies
To ensure data integrity, the following self-validating protocols are recommended for verifying

pKa and LogP.

Potentiometric Titration for pKa Determination
This method is the "Gold Standard" for piperazine derivatives.

Reagents:

Analyte: 1-Acetyl-4-methylpiperazine (>98% purity).

Titrant: 0.1 M HCl (standardized).[1]

Solvent: Degassed water (CO2-free) with 0.15 M KCl (ionic strength adjustor).[1]

Protocol:
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Preparation: Dissolve 0.5 mmol of the compound in 50 mL of 0.15 M KCl solution. Ensure

complete dissolution.

Calibration: Calibrate the pH electrode using NIST-traceable buffers (pH 4.01, 7.00, 10.01).

Titration:

Adjust initial pH to ~11.0 using small aliquots of KOH (carbonate-free).[1]

Titrate with 0.1 M HCl in 0.05 mL increments.

Record pH after stabilization (drift < 0.002 pH/min).

Data Analysis: Plot pH vs. Volume of HCl. The inflection point corresponds to the

stoichiometric equivalence. Calculate pKa using the Bjerrum method or Henderson-

Hasselbalch equation at the half-neutralization point.

Validation Criteria:

The titration curve should show a single, sharp inflection point (monoprotic base).[1]

Repeatability (n=3) should yield a standard deviation < 0.03 pH units.[1]

HPLC Method for LogP Estimation
For compounds with LogP near zero, shake-flask methods can be prone to emulsion errors.

RP-HPLC is preferred.

Workflow:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse).[1]

Mobile Phase: Methanol/Water (buffered at pH 7.4) isocratic elution.[1]

Standards: Calibrate with a set of reference compounds with known LogP values (e.g.,

acetanilide, toluene, butanone).

Calculation: Correlate the retention factor (
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) of the analyte with the calibration curve:

[1]

Biological & Pharmaceutical Context
Role in Drug Discovery (PROTACs)
In the development of PROTACs, the piperazine linker is often modified to tune the

physicochemical properties of the chimera.[1]

Basicity Modulation: Using 1-acetyl-4-methylpiperazine (pKa ~7.06) instead of 1,4-

dimethylpiperazine (pKa ~8.[1]0) reduces the cationic character at physiological pH.[1]

Permeability: The lower pKa increases the fraction of neutral species at pH 7.4, enhancing

passive diffusion across cell membranes.

Metabolite Safety (Rifampin Context)
This compound is a stable amide metabolite.[1] It must be distinguished from 1-methyl-4-

nitrosopiperazine (MNP), a genotoxic impurity found in some Rifampin batches.

Stability: The acetyl group on N1 prevents the formation of the N-nitroso derivative at that

position, making 1-acetyl-4-methylpiperazine toxicologically distinct and safer than its non-

acetylated precursors in the presence of nitrites.

Diagram 2: Experimental Workflow Overview
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Caption: Parallel workflow for determining the critical physicochemical constants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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